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Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457 Get Quote

For immediate reference, the CAS number for Oxalic Acid Dihydrate is 6153-56-6.[1][2][3][4]

[5][6] This guide provides an in-depth overview of the safety information, properties, and

handling protocols for oxalic acid dihydrate, tailored for research, scientific, and drug

development professionals.

Safety Data Sheet Summary
The following tables summarize the critical safety and property data for oxalic acid dihydrate,

compiled from various safety data sheets.

Physical and Chemical Properties
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Property Value

Chemical Formula C₂H₂O₄ * 2H₂O[3]

Molar Mass 126.07 g/mol [3][4][5]

Appearance White crystalline powder[5][7]

Odor Odorless[7]

Melting Point 98 - 102 °C / 208.4 - 215.6 °F[7]

pH 1.3 (0.1M aqueous solution)[7]

Vapor Pressure 21.5 mbar @ 50 °C[7]

Solubility in Water 140 g/L[5]

Density 1.60 g/cm³[5]

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[1]

[2][8]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[1][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3][8]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

(Kidney, Liver) through

prolonged or repeated

exposure[2][7]

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[7]

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][8][9] Immediately call a

poison center or doctor.[1][8][9]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[2] Take off contaminated

clothing and wash it before reuse.[3][9] If skin

irritation persists, call a physician.[2]

Ingestion

Rinse mouth with water.[1][8] Drink plenty of

water.[2] Do not induce vomiting. Call a

physician or poison control center immediately.

[8]

Inhalation

Move to fresh air.[2][8] If not breathing, give

artificial respiration.[2] Get medical attention if

symptoms occur.[2]

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed methodologies for the safe handling and emergency response involving oxalic acid
dihydrate are critical for laboratory safety.

Personal Protective Equipment (PPE) Protocol
Eye and Face Protection: Wear chemical safety goggles and a face shield.[2] Ensure that

eyewash stations and safety showers are close to the workstation location.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[1][2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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[2][7]

Spill Response Protocol
Ventilation and Evacuation: Ensure adequate ventilation.[2] In case of a large spill, evacuate

the area.

Containment: Sweep up and shovel the spilled material into suitable containers for disposal.

[2] Avoid generating dust.[2]

Cleaning: After material pickup, clean the spill area with water.

Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.[8][9]

Firefighting Protocol
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][8]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[2]

Visualizing Safety Procedures
The following diagrams illustrate key safety-related workflows and logical relationships for

handling oxalic acid dihydrate.
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Hazard Identification

Personal Protective Equipment (PPE)

Exposure Event First Aid Response
H302: Harmful if swallowed

Ingestion

H312: Harmful in contact with skin

Skin Contact

H318: Causes serious eye damage

Eye Contact

Goggles & Face Shield

Prevents

Gloves & Lab Coat

Prevents

Respirator (if needed)

Rinse Eyes (15 min)

Wash Skin

Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard and First Aid Response Workflow for Oxalic Acid Dihydrate.
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Spill Occurs

Ensure Ventilation

Wear Appropriate PPE

Contain Spill

Collect Material
(Avoid Dust)

Clean Area with Water

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Step-by-step protocol for handling spills of oxalic acid dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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